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Compound of Interest

Compound Name: Aminopropylsilane

Cat. No.: B1237648

Introduction: Understanding
"Aminopropylsilane"

The term "aminopropylsilane” can refer to more than one chemical entity, which can be a
source of confusion. The fundamental structure is a propyl chain with an amino group and a
silane group. However, in research and industrial applications, the term most commonly refers
to functionalized derivatives. This guide will focus on the most prevalent of these, (3-
Aminopropyl)triethoxysilane (APTES), due to its extensive use in surface functionalization,
bioconjugation, and materials science.[1][2] A brief comparison with the basic
aminopropylsilane structure is provided for clarity.

This document serves as a technical resource for researchers, scientists, and drug
development professionals, providing detailed information on the properties, mechanisms, and
applications of APTES, along with practical experimental protocols.

Core Physicochemical Properties

A clear distinction between the basic aminopropylsilane and the widely used (3-
Aminopropyltriethoxysilane (APTES) is essential. The following table summarizes their key
identifiers.
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(3-
Compound Name Aminopropyl)triethoxysila  Aminopropylsilane
ne (APTES)
3-Triethoxysilylpropylamine, ) )
Synonyms 3-Silyl-1-propanamine
APTES
CAS Number 919-30-2 6382-82-7
Molecular Formula C9H23NO3Si C3H8NSI
Molecular Weight ( g/mol ) 221.37 86.19

Further physicochemical properties of (3-Aminopropyl)triethoxysilane (APTES) are detailed in
the table below.

Property Value

Appearance Colorless to pale yellow liquid

Density 0.946 g/mL

Boiling Point 217 °C (423 °F; 490 K)

Melting Point -70 °C (-94 °F; 203 K)

Flash Point 98 °C (208 °F; 371 K)

Solubility Soluble in water, acetone, toluene, ethanol

Mechanism of Action: The Silanization Process

(3-Aminopropyl)triethoxysilane is widely used to functionalize surfaces, a process known as
silanization. This process introduces reactive primary amine groups onto a substrate, which
can then be used for the covalent attachment of biomolecules, drugs, or other organic films.[2]
[3] The silanization of oxide surfaces, such as silica or glass, is a complex reaction that
involves three main steps: hydrolysis, condensation, and phase separation.[4]

o Hydrolysis: The ethoxy groups (-OC2H5) of APTES react with water to form silanol groups (-
Si-OH). This reaction can be catalyzed by acid or base.
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o Condensation: The newly formed silanol groups on the APTES molecule can then condense
in two ways: with other APTES molecules to form oligomers, or with hydroxyl groups on the
substrate surface (e.g., Si-OH on a glass slide) to form stable siloxane bonds (Si-O-Si).[4][5]

o Covalent Attachment: This results in the covalent attachment of the aminopropylsilane to
the surface, with the aminopropyl group oriented away from the surface, available for further
reactions.[6]
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Mechanism of APTES Silanization on a Hydroxylated Surface.
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Key Applications in Research and Drug
Development

The bifunctional nature of APTES makes it a versatile tool in various scientific fields.

o Surface Functionalization for Biosensors: APTES is frequently used to modify oxide surfaces
to create a stable layer for immobilizing bioreceptors, which is a critical step in the
development of sensitive and selective biosensors.[4]

o Nanoparticle Modification: Silica and iron oxide nanopatrticles are often coated with APTES
to introduce amine groups.[3][7] These functionalized nanoparticles can then be conjugated
with drugs, targeting ligands, or imaging agents for applications in drug delivery and
diagnostics.[8]

o Cell Culture and Tissue Engineering: APTES is used to modify the surface of materials like
polydimethylsiloxane (PDMS) to increase their hydrophilicity and promote cell adhesion.[9]
[10] This is crucial for creating suitable microenvironments for long-term cell culture studies
and in the fabrication of microfluidic devices for organ-on-a-chip models.[11][12]

o Biomolecule Immobilization: The amine groups introduced by APTES provide a reactive
handle for attaching proteins, DNA, and other biomolecules to surfaces like glass slides or
microplates for various bioassays and diagnostic applications.[13][14]

o Chromatography: APTES was originally developed as an adsorbent for affinity
chromatography, and it continues to be used to modify stationary phases for specific
separation applications.[11]

Experimental Protocols

The following are detailed methodologies for common APTES functionalization procedures.

Post-Synthesis Grafting of APTES onto Silica
Nanoparticles

This protocol is adapted from established methods for modifying pre-synthesized silica
nanoparticles.[3]
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Materials:

o Silica Nanoparticles (SNPs)

e (3-Aminopropyltriethoxysilane (APTES)

e Anhydrous Toluene or Ethanol

e Sonicator

e Centrifuge

o Reaction vessel with a condenser

o Magnetic stirrer and stir bar

Procedure:

» Dispersion of Nanoparticles: Disperse the silica nanopatrticles in the chosen anhydrous
solvent (e.g., toluene) in the reaction vessel.

¢ Sonication: Sonicate the suspension for at least 15 minutes to ensure a homogenous
dispersion and to break up any aggregates.[3]

o Addition of APTES: While stirring, add the desired amount of APTES to the nanoparticle
suspension.

e Reaction: Heat the mixture to a specific temperature (e.g., 50°C or reflux) and allow it to
react for a set time (e.g., 12-24 hours) under an inert atmosphere if necessary.[15][16]

e Washing and Purification: After the reaction is complete, cool the suspension to room
temperature. Collect the functionalized nanoparticles by centrifugation.

¢ Resuspension and Washing: Discard the supernatant and resuspend the nanopatrticles in
fresh solvent (e.g., ethanol or toluene). Repeat the centrifugation and resuspension steps
multiple times to remove unreacted APTES.[16]
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¢ Drying: Dry the final product under vacuum to obtain the amine-functionalized silica
nanoparticles.

1. Disperse Silica
Nanoparticles in Solvent

l

2. Sonicate for 15 min

:

3. Add APTES
while stirring

;

4. Heat and React
(e.g., 50°C, 24h)

;

5. Cool to Room
Temperature

;

6. Centrifuge to
Collect Nanoparticles

jRepeat as needed

7. Wash with fresh solvent
(repeat 2-3x)

l

8. Dry under vacuum

End: APTES-functionalized
Nanoparticles
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Workflow for Post-Synthesis Grafting of APTES onto Nanopatrticles.

Functionalization of Glass Surfaces

This protocol describes a common method for preparing amino-silylated glass slides for
biomolecule immobilization.[13]

Materials:

Glass slides or coverslips

(3-Aminopropyl)triethoxysilane (APTES)

Dry Acetone (water-free)

Coplin jars or suitable containers for immersion

Fume hood

Procedure:

o Surface Cleaning: Thoroughly wash the glass surfaces with detergent, rinse extensively with
deionized water, and dry completely.

o Preparation of APTES Solution: In a fume hood, prepare a 2% (v/v) solution of APTES in dry
acetone. For example, mix 1 part APTES with 49 parts dry acetone.[13]

e Immersion: Immerse the clean, dry glass slides in the freshly prepared 2% APTES solution
for 30-60 seconds.[13]

e Rinsing: Remove the slides from the APTES solution and rinse them thoroughly with fresh
acetone to remove excess, unbound silane.[13]

e Drying/Curing: Allow the slides to air-dry completely in a dust-free environment. For a more
robust coating, the slides can be cured in an oven at 110°C for 15 minutes.
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« Storage: The dried, silylated surface is now ready for use or can be stored in a desiccator for
future use.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1237648#aminopropylsilane-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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